Cas no 1248939-87-8 ([1-(butan-2-yl)-1H-pyrazol-4-yl]methanamine)

• Product Name: [1-(butan-2-yl)-1H-pyrazol-4-yl]methanamine
• CAS No: 1248939-87-8
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 5043618
• Update Time: 2023-11-21

[1-(butan-2-yl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(sec-Butyl)-1H-pyrazol-4-yl)methanamine
• [1-(butan-2-yl)-1H-pyrazol-4-yl]methanamine

• Inchi： 1S/C8H15N3/c1-3-7(2)11-6-8(4-9)5-10-11/h5-7H,3-4,9H2,1-2H3
• InChI Key： QEOSQLWPGIKPSC-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)C=N1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8